Cas no 1215767-73-9 (5-Bromo-2-chloro-8-fluoroquinoline)

• Product Name: 5-Bromo-2-chloro-8-fluoroquinoline
• CAS No: 1215767-73-9
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 5055848
• PubChem ID: 58349446
• Update Time: 2026-02-28

5-Bromo-2-chloro-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-8-fluoroquinoline
• Quinoline, 5-bromo-2-chloro-8-fluoro-
• SMRNGQQMOINZCQ-UHFFFAOYSA-N
• DTXSID101296362
• 1215767-73-9
• SCHEMBL2171151
• G67023
• AKOS013530972
• 5-Bromo-2-chloro-8-fluoroquinoline

• Inchi： 1S/C9H4BrClFN/c10-6-2-3-7(12)9-5(6)1-4-8(11)13-9/h1-4H
• InChI Key： SMRNGQQMOINZCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC=C(N=2)Cl)F

Computed Properties

• Exact Mass: 258.91997g/mol
• Monoisotopic Mass: 258.91997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-Bromo-2-chloro-8-fluoroquinoline

Chemical Profile of 5-Bromo-2-chloro-8-fluoroquinoline (CAS No: 1215767-73-9)

5-Bromo-2-chloro-8-fluoroquinoline, identified by its CAS number 1215767-73-9, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. Quinoline and its derivatives have long been recognized for their pharmacological significance, with applications ranging from antimalarial to anticancer agents. The introduction of halogen atoms, particularly bromine and chlorine, at specific positions in the quinoline core enhances its interaction with biological targets, making it a valuable scaffold for drug discovery.

The molecular structure of 5-Bromo-2-chloro-8-fluoroquinoline features a quinoline ring substituted with a bromine atom at the 5-position, a chlorine atom at the 2-position, and a fluorine atom at the 8-position. This particular arrangement of halogens imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards biological receptors. The presence of these halogen atoms also facilitates further functionalization, enabling the synthesis of novel analogs with tailored properties.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives as therapeutic agents. The structural motif of 5-Bromo-2-chloro-8-fluoroquinoline has been explored in various contexts, particularly in the quest for new antibiotics to combat multidrug-resistant bacterial infections. Quinolone-based compounds are well-known for their mechanism of action against bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial replication. The modifications introduced in 5-Bromo-2-chloro-8-fluoroquinoline aim to enhance its efficacy while minimizing side effects associated with earlier generations of quinolones.

One of the most compelling aspects of 5-Bromo-2-chloro-8-fluoroquinoline is its potential as a lead compound for further derivatization. Researchers have leveraged its scaffold to develop new molecules with improved pharmacokinetic profiles and reduced toxicity. For instance, studies have shown that incorporating fluorine atoms into quinoline derivatives can enhance metabolic stability and bioavailability. The bromine and chlorine substituents further contribute to the molecule's ability to interact with target proteins, making it an attractive candidate for structure-based drug design.

The synthesis of 5-Bromo-2-chloro-8-fluoroquinoline typically involves multi-step organic reactions starting from commercially available quinoline precursors. The introduction of bromine and chlorine at the 5- and 2-positions, respectively, can be achieved through electrophilic aromatic substitution reactions. Subsequent fluorination at the 8-position can be performed using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These synthetic strategies have been optimized to ensure high yields and purity, which are crucial for downstream applications in medicinal chemistry.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 5-Bromo-2-chloro-8-fluoroquinoline. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more potent derivatives. These studies often involve docking simulations where the compound is positioned within active sites of target enzymes or receptors to predict binding affinities and identify key interaction residues.

The pharmacological profile of 5-Bromo-2-chloro-8-fluoroquinoline has been evaluated in various preclinical models. Initial studies have demonstrated its activity against a range of bacterial pathogens, including those resistant to conventional antibiotics. This promising activity stems from its ability to disrupt bacterial DNA replication by inhibiting key enzymes involved in this process. Additionally, preliminary toxicology studies suggest that 5-Bromo-2-chloro-8-fluoroquinoline exhibits moderate solubility and low toxicity, making it a favorable candidate for further development.

One area of particular interest is the use of 5-Bromo-2-chloro-8-fluoroquinoline as a scaffold for developing antiviral agents. Quinoline derivatives have shown promise in inhibiting viral enzymes such as reverse transcriptase and protease, which are crucial for viral replication. The halogenated quinolines, including 5-Bromo-2-chloro-8-fluoroquinoline, may exhibit enhanced interactions with these viral targets due to their electron-withdrawing properties and ability to form hydrogen bonds or hydrophobic interactions.

Another emerging application is in the field of cancer therapy. Quinoline derivatives have been investigated for their ability to induce apoptosis in cancer cells by modulating mitochondrial function or inhibiting specific kinases involved in cell proliferation. The structural features of 5-Bromo-2-chloro-8-fluoroquinoline make it an attractive candidate for further exploration in oncology research. By fine-tuning its chemical properties, researchers aim to develop novel anticancer agents that are more selective towards cancer cells while sparing healthy tissues.

The development of 5-Bromo-2-chloro-8-fluoroquinoline also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations facilitate the rapid translation of laboratory findings into clinical applications by ensuring that synthetic chemists produce compounds with optimized properties for biological testing. High-throughput screening (HTS) platforms have been instrumental in identifying promising derivatives from libraries containing structurally diverse quinolines like 5-Bromo-2-chloro-8-fluoroquinoline.

In conclusion,5-Bromo-2-chloro-8-fluoroquinoline (CAS No: 1215767-73-9) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential therapeutic applications. Its synthesis, characterization, and pharmacological evaluation continue to drive innovation in drug discovery efforts aimed at addressing critical challenges such as antibiotic resistance and cancer treatment. As research progresses,5-Bromo-2-chloro-octahydroquinolinone will undoubtedly play an important role in shaping future therapeutic strategies across multiple disease areas.